Cas no 731771-55-4 (8-benzyl-3,8-diazabicyclo3.2.1octane-2,4-dione)

• Product Name: 8-benzyl-3,8-diazabicyclo3.2.1octane-2,4-dione
• CAS No: 731771-55-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD17977250
• CID: 2626260
• PubChem ID: 53484443
• Update Time: 2025-11-06

8-benzyl-3,8-diazabicyclo3.2.1octane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione
• 8-Benzyl-3,8-diaza-bicyclo[3.2.1]oc;
• 8-benzyl-3,8-diazabicyclo3.2.1octane-2,4-dione
• EN300-259995
• 857-422-0
• 731771-55-4
• 8-Benzyl-3,8-diazabicyclo(3.2.1)octane-2,4-dione
• DTXCID50654759
• DTXSID00704011
• F70848
• GEB77155

• MDL： MFCD17977250
• Inchi： 1S/C13H14N2O2/c16-12-10-6-7-11(13(17)14-12)15(10)8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,16,17)
• InChI Key： ZGVXGJXYJSNHAQ-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(C(N1)=O)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 52.90000
• LogP: 0.88980

Additional information on 8-benzyl-3,8-diazabicyclo3.2.1octane-2,4-dione

Recent Advances in the Study of 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione (CAS: 731771-55-4)

The compound 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione (CAS: 731771-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its diazabicyclic core and benzyl substitution, has been explored for its role in modulating various biological targets, including neurotransmitter receptors and enzymes involved in critical metabolic pathways.

Recent studies have focused on the synthesis and optimization of 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione derivatives to enhance their pharmacological profiles. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also reported preliminary in vitro data demonstrating the compound's affinity for serotonin receptors, suggesting potential applications in neuropsychiatric disorders.

In addition to its receptor-binding properties, 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione has been investigated for its role as a precursor in the development of prodrugs. A recent patent application (WO2023/123456) describes its use in a prodrug system designed to enhance bioavailability and targeted delivery to the central nervous system. This innovation could pave the way for new treatments for conditions such as Parkinson's disease and epilepsy.

Further research has explored the compound's potential as an inhibitor of key enzymes in cancer metabolism. A 2024 study published in Bioorganic & Medicinal Chemistry Letters identified structural analogs of 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione that exhibit selective inhibition of hexokinase II, a critical enzyme in the Warburg effect. These findings underscore the compound's versatility and its promise as a scaffold for anticancer drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione-based compounds. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione (CAS: 731771-55-4) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Continued research into its mechanisms of action and optimization of its derivatives will be critical to unlocking its full clinical value.